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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B094975

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Eriochrome
Black A, also commonly known as Eriochrome Black T. The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards
and the necessary safety measures. Adherence to these guidelines is crucial for maintaining a
safe laboratory environment.

Chemical Identification

Identifier Value

3-Hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-7-
Chemical Name nitro-1-naphthalenesulfonic acid monosodium

salt

Eriochrome Black T, Mordant Black 11,

Synonyms Solochrome Black T, C.I. 14645[1][2][3]
CAS Number 1787-61-7[1][4]

Molecular Formula C20H12N3NaO7S[2]

Molecular Weight 461.38 g/mol [3]

Hazard Identification and GHS Classification
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Eriochrome Black A is considered hazardous by the OSHA Hazard Communication Standard.
[5] The GHS classification, however, can vary between suppliers. Below is a summary of the
reported classifications.

Hazard Class GHS Category Hazard Statement

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation[4][6][71[8]

H315: Causes skin irritation[4]
[8]

Skin Corrosion/Irritation Category 2

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3
g P (Resp Y 9o irritation[4][8]

tract irritation)

H411: Toxic to aquatic life with
Hazardous to the aquatic long lasting effects[4][6][7],
) Category 2/ 3 o
environment, long-term hazard H412: Harmful to aquatic life

with long lasting effects[4][8]

) May form combustible dust
Combustible Dust - ) o
concentrations in air[5]

Signal Word: Warning[1][4][5][8]

Note: Some suppliers report that the substance does not meet the criteria for classification in
accordance with Regulation (EC) No 1272/2008.[9]

Toxicological Data

The available quantitative toxicological data is limited. The primary route of exposure and
hazard is through eye and skin contact, and inhalation of dust.

Parameter Value Species Reference

Acute Oral Toxicity

17590 mg/k Rat 2][10
(LD50) g/kg [2][10]
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No data was available for acute dermal or inhalation toxicity (LD50/LC50) in the reviewed
documents.

Potential Health Effects:
o Eye Contact: Causes serious eye irritation.[1][4][6]

o Skin Contact: May cause skin irritation.[1][4] Prolonged or repeated skin contact may cause
dermatitis.[1]

 Inhalation: May cause respiratory tract irritation.[1][4] Inhalation of dust may irritate the
respiratory system.[6]

 Ingestion: May cause irritation of the digestive tract.[1] Symptoms may include nausea and
headache.[6]

Physical and Chemical Properties

Property Value

Appearance Black or brownish-black powder/crystals[1][3][5]

Odor Odorless or a faint odor of new rubber[3][5]

pH 3.7 (1% aqueous solution at 20°C)[5]

Solubility Partially soluble in colq water; soluble in hot
water and moderately in alcohol[2][3]

Melting Point No data available[5]

Boiling Point No information available[5]

Flash Point No information available[5]

Autoignition Temperature No data available[2]

Handling and Storage Precautions

Proper handling and storage are essential to minimize risk.

Handling:
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e Avoid contact with eyes, skin, and clothing.[1][11]
e Do not breathe dust.[2] Minimize dust generation and accumulation.[1]

» Use with adequate ventilation.[1] If user operations generate dust, use local exhaust
ventilation.[2]

e Wash hands thoroughly after handling.[1][9]
» Remove contaminated clothing and wash before reuse.[1]

o Keep away from heat, sparks, and open flames.[2]

Ground/bond container and receiving equipment.[9]

Storage:

Store in a tightly closed container.[1]

Keep the container in a cool, well-ventilated area.[2][11]

Store in a dry place.[6] The solid is hygroscopic.[6]

Store away from incompatible materials such as oxidizing agents.[2][10]

Store away from food, drink, and animal feedingstuffs.[9]

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering Controls:

e Use process enclosures or local exhaust ventilation to keep airborne levels below
recommended exposure limits.[2]

o Ensure adequate ventilation, especially in confined areas.[5]
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» Eyewash stations and safety showers should be available in the immediate vicinity of use.

[10]

Personal Protective Equipment:

PPE

Specifications

Eye/Face Protection

Wear safety glasses with side-shields or splash

goggles.[2]

Skin Protection

Wear protective gloves and a lab coat.[2]

Respiratory Protection

If ventilation is insufficient, wear a suitable dust
respirator (e.g., NIOSH-approved N100 or P3
(EN 143) patrticulate filter).[2][9][10]

Eirst Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Get medical
attention.[1][11]

Skin Contact

Immediately flush skin with plenty of water and
mild soap for at least 15 minutes while removing
contaminated clothing. Get medical aid if

irritation develops or persists.[1][11]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ) )
breathing is difficult, give oxygen. Get medical
aid.[1]

If conscious, wash out mouth with water. Do
) NOT induce vomiting. Never give anything by
Ingestion

mouth to an unconscious person. Get medical
aid immediately.[1][11]
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Fire Fighting and Accidental Release Measures

Fire Fighting:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[2][9][10]

Fire Hazards: May be combustible at high temperatures.[2] Fine dust dispersed in air in
sufficient concentrations can be a potential dust explosion hazard.[2]

Hazardous Combustion Products: Carbon oxides (CO, CO2), nitrogen oxides (NOx), and
sulfur oxides (SOXx).[2][6][9]

Accidental Release:

Personal Precautions: Wear appropriate personal protective equipment.[1] Evacuate
unnecessary personnel.[8]

Environmental Precautions: Prevent from entering waterways.[11] Avoid release to the
environment.[6][7]

Containment and Cleanup: Use a shovel or sweep up material and place it into a suitable,
labeled disposal container.[1][2] Avoid generating dusty conditions.[1] Clean the spill site with
water.[2]

Stability and Reactivity

Reactivity: No known hazardous reactions under normal conditions.[9]

Chemical Stability: Stable under normal ambient and anticipated storage and handling
conditions.[9]

Conditions to Avoid: Heat, generation of dust, and incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents.[2][7]

Hazardous Decomposition Products: Under fire conditions, hazardous products include
carbon oxides, nitrogen oxides, and sulfur oxides.[2][9]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.chemos.de/import/data/msds/GB_en/1787-61-7-A0016163-GB-en.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Eriochrome-black.pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.carlroth.com/medias/SDB-0112-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzY5OTV8YXBwbGljYXRpb24vcGRmfGFETXhMMmczTVM4NU1UZzFOREUyTVRVeE1EY3dMMU5FUWw4d01URXlYMGRDWDBWT0xuQmtaZ3w2MGY2YzE3ZDk0OWM3NDY2ZjUwYjUxN2Q4ZTI4MWY3NjBhMGFiOGVhMmQ2ZWEwZmRiMzQ4NDllNjgxYjk1NjY1
https://www.chemos.de/import/data/msds/GB_en/1787-61-7-A0016163-GB-en.pdf
https://pim-resources.coleparmer.com/sds/60250.pdf
https://labbox.es/wp-content/uploads/FDS/SDS_EN_10198.pdf
https://www.chemsupply.com.au/uploads/sds/3640.pdf
https://www.carlroth.com/medias/SDB-0112-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzY5OTV8YXBwbGljYXRpb24vcGRmfGFETXhMMmczTVM4NU1UZzFOREUyTVRVeE1EY3dMMU5FUWw4d01URXlYMGRDWDBWT0xuQmtaZ3w2MGY2YzE3ZDk0OWM3NDY2ZjUwYjUxN2Q4ZTI4MWY3NjBhMGFiOGVhMmQ2ZWEwZmRiMzQ4NDllNjgxYjk1NjY1
https://www.chemicals.co.uk/uploads/documents/44%20-%201589%20-%20SDS20016.pdf
https://pim-resources.coleparmer.com/sds/60250.pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://pim-resources.coleparmer.com/sds/60250.pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.chemos.de/import/data/msds/GB_en/1787-61-7-A0016163-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/1787-61-7-A0016163-GB-en.pdf
https://www.chemicals.co.uk/uploads/documents/44%20-%201589%20-%20SDS20016.pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.chemicals.co.uk/uploads/documents/44%20-%201589%20-%20SDS20016.pdf
https://www.oxfordlabfinechem.com/msds/(E-03681)%20ERIOCHROME%20BLACK%20T%20AR%20(Solochrome%20Black%20T).pdf
https://www.chemos.de/import/data/msds/GB_en/1787-61-7-A0016163-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Eriochrome Black A,
from initial risk assessment to final disposal.

Eriochrome Black A Safe Handling Workflow
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- Review SDS
- Identify Hazards

Implement
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Eriochrome Black A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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